1-(2,4-Dimethyl-5-thiazolyl)but-1-en-3-one

• Molecular Formula: C9H11NOS
• Molecular Weight: 181.26 g/mol
• IUPAC Name: 4-(2,4-dimethyl-1,3-thiazol-5-yl)but-3-en-2-one
• InChI: InChI=1S/C9H11NOS/c1-6(11)4-5-9-7(2)10-8(3)12-9/h4-5H,1-3H3
• InChI Key: KMTCPALWTDKRDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)C=CC(=O)C

Description

1-(2,4-Dimethyl-5-thiazolyl)but-1-en-3-one is a useful research compound. Its molecular formula is C9H11NOS and its molecular weight is 181.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 2,4-dimethylthiazole-5-carboxaldehyde (2.0 g) and 1-triphenylphosphoranylidene-2-propanone (8.2 g) in dimethylsulphoxide (140 ml) was stirred at ambient temperature for 24 hr. The solution was poured into water (400 ml) and extracted with dichloromethane. The dried (Na2SO4) organic extract was evaporated and the residue was purified by column chromatography over silica with ethyl acetate/n-hexane (1:1 v/v) elution to give 1-(2,4-dimethyl-5-thiazolyl)but-1-en-3-one (2.1 g). Pmr spectrum (CDCl3 ; δ in ppm): 2.32 (3H, s); 2.49 (3H, s); 2.67 (3H, s); 6.30 (1H, d); 7.60 (1H, d).

Synthesis routes and methods II

Procedure details